Cas no 941971-38-6 (6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 941971-38-6
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 5506195
• Update Time: 2025-06-09

6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-[[2-(4-ethylsulfanylphenyl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C20H23N3O3S2/c1-3-27-14-6-4-13(5-7-14)10-17(25)22-20-18(19(21)26)15-8-9-23(12(2)24)11-16(15)28-20/h4-7H,3,8-11H2,1-2H3,(H2,21,26)(H,22,25)
• InChI Key： ASZWHUGURRIXHO-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(CC3=CC=C(SCC)C=C3)=O)SC1=2

Additional information on 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-Acetyl-2-{2-4-(Ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide (CAS No. 941971-38-6)

6-Acetyl-2-{2-4-(Ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 941971-38-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thienopyridine core and the acetyl and sulfanyl functional groups, contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The thienopyridine scaffold is a well-studied moiety in medicinal chemistry due to its ability to modulate various biological targets. Thienopyridines have been extensively investigated for their antiplatelet, anti-inflammatory, and anticancer activities. The presence of the acetyl group in the structure of 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide suggests potential involvement in metabolic pathways and enzyme inhibition. Additionally, the ethylsulfanyl group is known to enhance lipophilicity and improve cellular permeability, which are crucial factors for drug efficacy.

Recent studies have highlighted the potential of 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Another area of interest is the anticancer activity of 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and Erk1/2 kinases, which are key regulators of cell growth and survival. These findings suggest that 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anti-inflammatory and anticancer properties, 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide has also shown promise as an antimicrobial agent. Research conducted at the Institute of Microbiology has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial effects is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes.

The pharmacokinetic properties of 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life in plasma, which are desirable characteristics for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for further clinical development and eventual approval as a new therapeutic agent.

In conclusion, 6-acetyl-2-{2-4-(ethylsulfanyl)phenylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 941971-38-6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.